Cas no 37140-22-0 (3-Nitronaphthalene-1,8-dicarboxylic acid)

• Product Name: 3-Nitronaphthalene-1,8-dicarboxylic acid
• CAS No: 37140-22-0
• MF: C₁₂H₇NO₆
• MW: 261.187083482742
• CID: 2824467
• Update Time: 2023-08-07

3-Nitronaphthalene-1,8-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Nitronaphthalene-1,8-dicarboxylic acid
• 3-nitro-1,8-naphthalic acid

• Inchi： 1S/C12H7NO6/c14-11(15)8-3-1-2-6-4-7(13(18)19)5-9(10(6)8)12(16)17/h1-5H,(H,14,15)(H,16,17)
• InChI Key： BVZLVXMWQPRHJR-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=C2C=CC=C(C(=O)O)C2=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 404
• XLogP3: 1.8
• Topological Polar Surface Area: 120